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Compound of Interest

Compound Name: 4-Methylnonane

Cat. No.: B107374 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and flammable compounds like 4-Methylnonane.

This guide provides immediate, essential safety and logistical information, including detailed

operational and disposal plans, to foster a secure and efficient research environment.

Chemical Identifier:

Name: 4-Methylnonane

CAS Number: 17301-94-9

Molecular Formula: C10H22

Molecular Weight: 142.28 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methylnonane is a flammable liquid and vapor that may be fatal if swallowed and enters the

airways.[2] It can also cause skin and eye irritation.[3][4] Adherence to proper PPE protocols is

mandatory to minimize exposure risks.

Summary of Required Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b107374?utm_src=pdf-interest
https://www.benchchem.com/product/b107374?utm_src=pdf-body
https://www.benchchem.com/product/b107374?utm_src=pdf-body
https://www.scbt.com/p/4-methylnonane-17301-94-9
https://www.benchchem.com/product/b107374?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-methylnonane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylnonane
https://haz-map.com/Agents/16068
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

absorption.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

To protect eyes from splashes

and vapors.

Skin and Body Protection

Long-sleeved laboratory coat.

Chemical-resistant apron and

coveralls may be necessary for

larger quantities or splash

risks.

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

required.

To prevent inhalation of

harmful vapors.

Operational Plan for Safe Handling
A systematic approach to handling 4-Methylnonane is crucial for laboratory safety. The

following step-by-step procedure outlines the safe handling of this chemical from acquisition to

disposal.

1. Pre-Handling Preparations:

Ensure the chemical fume hood is operational and certified.

Verify that an eyewash station and safety shower are readily accessible.[5]

Assemble all necessary PPE as specified in the table above.

Prepare all required equipment and reagents before introducing 4-Methylnonane to the

work area.
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Ensure a spill kit appropriate for flammable liquids is available.

2. Handling Procedures:

Conduct all work with 4-Methylnonane inside a certified chemical fume hood.

Ground and bond containers when transferring the liquid to prevent static discharge.[2]

Use non-sparking tools and explosion-proof equipment.[2][5]

Keep the container tightly closed when not in use.[2]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.

3. Emergency Procedures:

Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin with

plenty of water.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[5] Seek medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2]

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.

Spill: Remove all sources of ignition.[2] Absorb the spill with an inert material (e.g., sand,

vermiculite) and place it in a sealed container for disposal.

Disposal Plan
Proper disposal of 4-Methylnonane and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all 4-Methylnonane waste, including contaminated materials like

gloves and absorbent pads, in a designated, properly labeled, and sealed container.
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Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "4-Methylnonane."

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from heat and ignition sources.

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations.[2]

Quantitative Data Summary
Property Value

Appearance Clear, colorless liquid[3][4]

Purity >96.0% (GC)

UN Number 3295[6]

Hazard Class 3 (Flammable Liquid)[6]

Packing Group III[6]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 4-
Methylnonane in a laboratory setting.
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Caption: Workflow for the safe handling of 4-Methylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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